Cas no 845305-90-0 (N-Isopropyl 5-bromopicolinamide)

• Product Name: N-Isopropyl 5-bromopicolinamide
• CAS No: 845305-90-0
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD09801058
• CID: 720217
• PubChem ID: 26370111
• Update Time: 2025-11-02

N-Isopropyl 5-bromopicolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-isopropylpicolinamide
• 2-Pyridinecarboxamide,5-bromo-N-(1-methylethyl)-
• 5-BROMO-N-ISOPROPYLPYRIDINE-2-CARBOXAMIDE
• 5-bromo-N-propan-2-ylpyridine-2-carboxamide
• 5-Bromopyridine-2-carboxylic acid dimethylamide
• N-Isopropyl 5-Bromopicolinamide
• 5-Bromo-N-(1-methylethyl)-2-pyridinecarboxamide (ACI)
• 5-Bromopyridine-2-carboxylic acid isopropylamide
• 845305-90-0
• 5-BROMO-N-(PROPAN-2-YL)PYRIDINE-2-CARBOXAMIDE
• MFCD09801058
• CS-0191655
• OQBRIMFEDJWHMB-UHFFFAOYSA-N
• VIB30590
• SCHEMBL2304962
• PS-3504
• DB-076059
• n-isopropyl 5-bromopicolinamide, AldrichCPR
• AKOS012251814
• 5-bromopyridine-2-carboxylic acid iso-propylamide
• DTXSID90650073
• N-Isopropyl 5-bromopicolinamide

• MDL： MFCD09801058
• Inchi： 1S/C9H11BrN2O/c1-6(2)12-9(13)8-4-3-7(10)5-11-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： OQBRIMFEDJWHMB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(Br)=CN=1)NC(C)C

Computed Properties

• Exact Mass: 242.00500
• Monoisotopic Mass: 242.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 2

Experimental Properties

• Density: 1.408
• Boiling Point: 357.1°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.548
• PSA: 41.99000
• LogP: 2.37320

N-Isopropyl 5-bromopicolinamide Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Isopropyl 5-bromopicolinamide

Comprehensive Overview of N-Isopropyl 5-bromopicolinamide (CAS No. 845305-90-0)

N-Isopropyl 5-bromopicolinamide (CAS No. 845305-90-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a 5-bromopicolinamide backbone and an isopropyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's unique properties, such as its solubility and reactivity, have garnered significant attention in recent years.

In the context of current trends, N-Isopropyl 5-bromopicolinamide aligns with the growing demand for high-purity chemical intermediates in precision medicine. With the rise of AI-driven drug discovery, compounds like this are increasingly screened for their potential in targeted therapies. Searches for "5-bromopicolinamide derivatives" and "isopropyl-substituted picolinamides" have surged, reflecting the scientific community's interest in structurally diverse building blocks for molecular design.

The synthesis of N-Isopropyl 5-bromopicolinamide typically involves bromination and amidation steps, with yields optimized through modern catalytic methods. Its CAS No. 845305-90-0 serves as a critical identifier in regulatory documentation and patent literature. Analytical techniques like HPLC and NMR are employed to verify its purity, a key concern for laboratories adhering to Good Manufacturing Practices (GMP). This emphasis on quality control resonates with industry-wide discussions about sustainable chemistry and green synthesis.

From a commercial perspective, suppliers of N-Isopropyl 5-bromopicolinamide highlight its role in custom synthesis projects. The compound's compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it particularly relevant to researchers investigating heterocyclic compound libraries. Recent publications have explored its utility in creating fluorescence probes, tying into the broader theme of diagnostic reagent development—a hot topic in biomedical forums.

Stability studies of CAS No. 845305-90-0 under various storage conditions are frequently requested by purchasers, indicating practical considerations in laboratory handling. The compound's crystallinity and melting point characteristics (often analyzed via DSC) are also subjects of technical inquiries. These parameters are crucial for formulators working on solid-dosage pharmaceuticals, linking to trending searches about excipient compatibility.

In agrochemical applications, derivatives of 5-bromopicolinamide show promise as plant growth regulators, coinciding with increased global focus on crop yield optimization. Patent analyses reveal that N-Isopropyl 5-bromopicolinamide serves as a precursor for compounds with herbicidal activity, aligning with sustainable agriculture debates. This dual applicability in pharma and agro sectors enhances its commercial viability.

Regulatory aspects of CAS No. 845305-90-0 compliance frequently appear in supplier FAQs, reflecting industry priorities. The compound's REACH registration status and SDS documentation requirements are common search terms among EHS professionals. Such queries underscore the importance of chemical safety data in procurement decisions—a trend amplified by workplace safety awareness campaigns.

Technological advancements in high-throughput screening have increased demand for well-characterized compounds like N-Isopropyl 5-bromopicolinamide. Its structural features enable structure-activity relationship (SAR) studies, particularly in fragment-based drug design—a methodology gaining traction in computational chemistry circles. These connections demonstrate how niche chemicals intersect with cutting-edge research paradigms.

The global market for picolinamide derivatives shows steady growth, with CAS No. 845305-90-0 representing a specialized segment. Regional analyses indicate particular demand from contract research organizations (CROs) in Asia-Pacific, correlating with the expansion of pharmaceutical outsourcing. Such geographic trends inform strategic inventory planning for chemical distributors.

Looking forward, N-Isopropyl 5-bromopicolinamide is poised to maintain relevance through its versatility. Emerging studies on metal-organic frameworks (MOFs) have identified picolinamide derivatives as potential ligands, opening new avenues in materials science. This cross-disciplinary potential ensures ongoing interest in the compound's physicochemical properties and synthetic applications across multiple research domains.